Cas no 2418691-13-9 ((3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol)

• Product Name: (3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol
• CAS No: 2418691-13-9
• MF: C₁₅H₂₀F₃NO₂
• MW: 303.320014953613
• CID: 5359943
• Update Time: 2025-05-30

(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol
• [3-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]-5-(trifluoromethyl)phenyl]methanol
• Z4244364098
• (3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol

• Inchi： 1S/C15H20F3NO2/c1-10(2)6-19-7-13(19)9-21-14-4-11(8-20)3-12(5-14)15(16,17)18/h3-5,10,13,20H,6-9H2,1-2H3
• InChI Key： LLTNFMHHOUJCCH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C=C(C=1)OCC1CN1CC(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 335
• XLogP3: 3.1
• Topological Polar Surface Area: 32.5

Additional information on (3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol

Introduction to (3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol (CAS No. 2418691-13-9)

The compound (3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol, identified by its CAS number 2418691-13-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and an aziridine moiety, make it a promising candidate for further investigation in various therapeutic areas.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that incorporate fluorine atoms, such as the trifluoromethyl group. This substitution pattern is widely recognized for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The incorporation of a trifluoromethyl group in the phenyl ring of our compound not only contributes to its structural complexity but also imparts desirable pharmacological characteristics, making it an attractive scaffold for medicinal chemists.

Another notable feature of this compound is the presence of an aziridine ring. Aziridines are three-membered heterocycles that have been extensively studied for their reactivity and utility in synthetic chemistry. The strained nature of the aziridine ring allows it to undergo ring-opening reactions with various nucleophiles, making it a versatile tool for constructing complex molecular architectures. In the context of drug discovery, aziridine-containing compounds have been explored as probes for enzyme inhibition and as precursors to bioactive molecules. The specific modification of the aziridine moiety in our compound, namely its connection to a methoxy group via a methylene bridge, further enhances its potential as a pharmacophore.

The overall structure of (3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol suggests that it may exhibit interesting biological activities. The combination of the trifluoromethyl group and the aziridine moiety could potentially interact with biological targets in unique ways, leading to novel therapeutic effects. For instance, such compounds have been investigated for their potential roles in anti-inflammatory, anticancer, and antimicrobial applications. The methoxy group present in the molecule also contributes to its solubility and bioavailability, which are critical factors in drug development.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in designing new drug candidates. The compound under discussion fits well within this paradigm, as its structure allows for detailed SAR studies. By systematically modifying various functional groups, researchers can gain insights into how different structural features influence biological activity. This approach has been instrumental in the development of several successful drugs over the past decades.

In addition to its potential as a lead compound for drug discovery, (3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol may also serve as a valuable intermediate in synthetic chemistry. Its unique structure provides opportunities for further functionalization, enabling chemists to explore new synthetic pathways and develop novel methodologies. Such advancements are crucial for advancing both academic research and industrial applications in chemical synthesis.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and metal-catalyzed transformations, are likely employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic methodologies in producing biologically relevant compounds.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with these systems in precise ways. Compounds like (3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}-5-(trifluoromethyl)phenyl)methanol represent a testament to this progress. By leveraging cutting-edge chemical tools and principles, researchers can create molecules with tailored properties that address unmet medical needs.

In conclusion, the compound identified by CAS number 2418691-13-9 is a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of a trifluoromethyl group and an aziridine moiety, make it an attractive scaffold for drug discovery efforts. With continued research and development, this compound has the potential to contribute significantly to advancements in medicine and chemical science.